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Compound of Interest

Compound Name: Antioxidant 1024

Cat. No.: B1329266 Get Quote

Essential Safety and Handling Guide for Antioxidant
1024
For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Antioxidant 1024. Adherence to these guidelines is critical

for ensuring a safe laboratory environment.

Antioxidant 1024, a hindered phenolic antioxidant and metal deactivator, requires careful

handling due to its potential hazards. It is known to be an irritant to the eyes, skin, and

respiratory system. It is also flammable and can be toxic if inhaled or ingested.[1] The

Occupational Safety and Health Administration (OSHA) classifies it as a combustible dust,

which may form explosive concentrations in the air.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Antioxidant
1024.
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Property Value Source

Melting Point 221-232 °C [2][3]

Flash Point > 180 °C [2][3]

Specific Gravity 1.11 - 1.12 g/cm³ [2][4]

Vapor Pressure < 0.1 nPa at 20 °C [3]

Water Solubility < 1 mg/L at 20 °C [3]

Acute Oral Toxicity (LD50, rat) > 2000 mg/kg [3]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling Antioxidant
1024. The following PPE is required to minimize exposure risk.

Recommended Personal Protective Equipment
Body Part Required PPE Specifications

Respiratory
NIOSH-certified organic

vapor/particulate respirator

Required when ventilation is

inadequate or when breathable

dusts are formed.

Hands Chemical-resistant gloves

Specific material compatibility

should be confirmed; however,

general chemical resistant

gloves are a minimum

requirement.

Eyes
Safety glasses with side-

shields or goggles

Provides protection from dust

particles and potential

splashes.

Body Protective clothing

Chosen based on the level of

activity and potential for

exposure.
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Source:[5]

Experimental Workflow: Safe Handling of
Antioxidant 1024
The following diagram outlines the standard operating procedure for the safe handling of

Antioxidant 1024 in a laboratory setting.
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Experimental Workflow: Safe Handling of Antioxidant 1024
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Caption: Standard operating procedure for handling Antioxidant 1024.
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Detailed Methodologies
Handling and Storage

Ventilation: Always handle Antioxidant 1024 in a well-ventilated area.[6][7] It is

recommended to use a local exhaust ventilation system to control dust.

Ignition Sources: Avoid the formation of dust and keep the substance away from open flames

and other sources of ignition.[2][8] Use non-sparking tools.[7][8]

Storage: Store in a tightly sealed original container in a cool, dry, and well-ventilated place,

away from direct sunlight.[6]

Disposal Plan
Waste Disposal: Do not discharge into drains, surface waters, or groundwater.[8] Dispose of

the substance in accordance with national, state, and local regulations.[8]

Container Disposal: Used containers should be disposed of according to regulations. It is

recommended to crush, puncture, or use other means to prevent unauthorized reuse.[8]

Contaminated Materials: Adhered or collected material should be promptly disposed of in

accordance with appropriate laws and regulations.[7]

Emergency Response Protocol
In the event of an accidental exposure to Antioxidant 1024, immediate and appropriate first

aid is crucial. The following flowchart details the necessary steps for different types of

exposure.
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Emergency Response Protocol for Antioxidant 1024 Exposure

Exposure Type

Immediate Actions

Medical Attention

Inhalation

Move to fresh air

Skin Contact

Remove contaminated clothing

Eye Contact

Rinse with water for 15-20 mins

Ingestion

Rinse mouth with water

Seek medical attention

If irritation develops

Do not induce vomiting

Click to download full resolution via product page

Caption: First aid procedures for Antioxidant 1024 exposure.

Detailed First Aid Measures
Inhalation: If inhaled, move the person to fresh air. Keep the patient calm and seek medical

attention.[8]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water. If irritation develops, seek medical attention.[5][7]

Eye Contact: Hold the eyes open and rinse slowly and gently with water for 15 to 20 minutes.

Consult a doctor.[5][7]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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